6-(2-methylphenyl)-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione

• IUPAC Name: 6-(2-methylphenyl)pyrrolo[3,4-b]pyridine-5,7-dione
• InChI: InChI=1S/C14H10N2O2/c1-9-5-2-3-7-11(9)16-13(17)10-6-4-8-15-12(10)14(16)18/h2-8H,1H3
• InChI Key: VOHPEZSWMDBMAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C3=C(C2=O)N=CC=C3
• Molecular Formula: C14H10N2O2
• Molecular Weight: 238.24 g/mol

Description

6-(2-methylphenyl)-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione is a heterocyclic compound that belongs to the pyrrolopyridine family. This compound is of significant interest in medicinal chemistry due to its potential therapeutic applications. The structure consists of a pyrrolo[3,4-b]pyridine core with a 2-methylphenyl substituent, which contributes to its unique chemical properties and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(2-methylphenyl)-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione can be achieved through a cascade reaction involving 3-formylchromones, Meldrum’s acid, and α-aminomaleimides. This metal catalyst-free approach involves Michael addition, intramolecular cyclization, and elimination of acetone and carbon dioxide, resulting in the formation of the desired product . The reaction conditions are typically mild, with short reaction times and high yields (68-80%).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the efficiency and scalability of the process. Additionally, the development of greener and more sustainable methods, such as using renewable starting materials and minimizing waste, is an ongoing area of research.

Chemical Reactions Analysis

Types of Reactions

6-(2-methylphenyl)-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can yield dihydropyrrolo[3,4-b]pyridine derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the pyrrolo[3,4-b]pyridine core.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are typically used.

Substitution: Reagents like alkyl halides, acyl chlorides, and sulfonyl chlorides are employed under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include N-oxides, dihydropyrrolo[3,4-b]pyridine derivatives, and various substituted pyrrolo[3,4-b]pyridines, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

6-(2-methylphenyl)-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits biological activities such as antimicrobial, antitubercular, and antidiabetic properties.

Medicine: It is a potential lead compound for the development of new drugs targeting various diseases, including cancer and infectious diseases.

Industry: The compound can be used in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-(2-methylphenyl)-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione involves its interaction with specific molecular targets and pathways. For instance, it may inhibit enzymes such as dipeptidyl peptidase-4 (DPP4) and poly(ADP-ribose) polymerase 1 (PARP-1), leading to the modulation of cellular processes like apoptosis and DNA repair . The compound’s structure allows it to bind to these targets with high affinity, thereby exerting its biological effects.

Comparison with Similar Compounds

Similar Compounds

Pyrrolo[3,4-b]pyridine-2,5,7(6H)-trione: Another member of the pyrrolopyridine family with similar biological activities.

2,6-Diphenyl-2H-pyrazolo[4,3-c]pyridine: A compound with a pyrazolo[4,3-c]pyridine core that exhibits antiproliferative activity.

Indolizines: Compounds with a pyrrolo[1,2-a]pyridine core that are used in the synthesis of indolizidine alkaloids.

Uniqueness

6-(2-methylphenyl)-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione is unique due to its specific substitution pattern and the presence of the 2-methylphenyl group, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for further research and development in various scientific fields.